5-Ethoxy-2,3-dihydrobenzofuran-2-carboxylic acid

• Molecular Formula: C11H12O4
• Molecular Weight: 208.21 g/mol
• IUPAC Name: 5-ethoxy-2,3-dihydro-1-benzofuran-2-carboxylic acid
• InChI: InChI=1S/C11H12O4/c1-2-14-8-3-4-9-7(5-8)6-10(15-9)11(12)13/h3-5,10H,2,6H2,1H3,(H,12,13)
• InChI Key: GZGOMVFPTNUIOJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)OC(C2)C(=O)O

Description

5-Ethoxy-2,3-dihydrobenzofuran-2-carboxylic acid is a bicyclic compound featuring a dihydrobenzofuran core substituted with an ethoxy group at position 5 and a carboxylic acid moiety at position 2 (Figure 1). Its molecular formula is C${11}$H${12}$O$_4$, with a molecular weight of 224.21 g/mol. This compound belongs to a class of constrained fibric acid analogs, which are investigated for their hypolipidemic and peroxisome proliferator-activated receptor alpha (PPARα) agonist activities .

Preparation Methods

The synthesis of 5-Ethoxy-2,3-dihydrobenzofuran-2-carboxylic acid can be achieved through various synthetic routes. One common method involves the annulation between aryl iodides and epoxides using a cooperative catalytic system comprising a Pd/XPhos complex and a potassium salt of 5-norbornene-2-carboxylic acid . This method offers high atom economy and good chemo-selectivity . Industrial production methods often involve bulk custom synthesis and procurement .

Chemical Reactions Analysis

5-Ethoxy-2,3-dihydrobenzofuran-2-carboxylic acid undergoes various chemical reactions, including oxidation, reduction, and substitution. For instance, oxidation can be achieved using chromium (VI) oxide and sulfuric acid in water . Common reagents used in these reactions include N-bromosuccinimide (NBS) for free radical reactions . Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

Anticancer Activity

Benzofuran derivatives, including 5-ethoxy-2,3-dihydrobenzofuran-2-carboxylic acid, have shown promising anticancer properties. Research indicates that these compounds can induce apoptosis in various cancer cell lines through multiple mechanisms:

• Mechanism of Action : The compound may act by modulating key signaling pathways involved in cell proliferation and survival. For instance, studies have demonstrated that benzofuran derivatives can inhibit the growth of breast, lung, and prostate cancer cells by promoting apoptotic processes and cell cycle arrest .
• Case Study : A series of benzofuran derivatives were synthesized and evaluated for their antiproliferative activity against human cancer cell lines. The results indicated that certain derivatives exhibited IC50 values comparable to established anticancer agents like doxorubicin .

Antimicrobial Properties

The antimicrobial activity of benzofuran compounds has also been explored extensively:

• Mechanism : These compounds may disrupt bacterial cell membranes or inhibit critical metabolic pathways, leading to bacterial cell death. Preliminary studies suggest that 5-ethoxy-2,3-dihydrobenzofuran-2-carboxylic acid exhibits significant antibacterial effects against various pathogens .
• Research Findings : In vitro assays have shown that benzofuran derivatives can effectively inhibit the growth of Gram-positive and Gram-negative bacteria, indicating their potential as novel antimicrobial agents .

Structure–Activity Relationship (SAR) Studies

Understanding the structure–activity relationship of benzofuran compounds is crucial for optimizing their biological activity:

• Key Findings : SAR studies have revealed that specific substitutions on the benzofuran ring can enhance anticancer and antimicrobial activities. For example, the presence of certain functional groups significantly increases the binding affinity to biological targets, enhancing therapeutic efficacy .

Mechanism of Action

The mechanism of action of 5-Ethoxy-2,3-dihydrobenzofuran-2-carboxylic acid involves its interaction with specific molecular targets and pathways. Benzofuran derivatives are known to exhibit their effects through various mechanisms, including inhibition of viral replication, induction of apoptosis in cancer cells, and disruption of bacterial cell walls . The exact molecular targets and pathways involved depend on the specific biological activity being studied.

Comparison with Similar Compounds

Structural Analogues: Substituent Effects at Position 5

The biological and physicochemical properties of dihydrobenzofuran-2-carboxylic acid derivatives are highly dependent on substituents at position 4. Key analogs include:

Compound Name	Substituent (Position 5)	Molecular Formula	Molecular Weight (g/mol)	Key Applications/Effects	Similarity Score
5-Ethoxy-2,3-dihydrobenzofuran-2-carboxylic acid	Ethoxy (-OCH$2$CH$3$)	C${11}$H${12}$O$_4$	224.21	PPARα agonism, hypolipidemic research	0.84 (vs. parent compound)
5-Methoxy-2,3-dihydrobenzofuran-2-carboxylic acid	Methoxy (-OCH$_3$)	C${10}$H${10}$O$_4$	194.18	Similar PPARα activity, improved stability	0.84
5-Chloro-2,3-dihydrobenzofuran-2-carboxylic acid	Chloro (-Cl)	C$9$H$7$ClO$_3$	198.61	Hypocholesterolemic agent in Triton models	0.95 (structural)
5-Iodo-2,3-dihydrobenzofuran-2-carboxylic acid	Iodo (-I)	C$9$H$7$IO$_3$	290.05	Radiolabeling potential, heavier halogen	N/A

Key Observations :

• Ethoxy vs.
• Halogenated Derivatives : Chloro and iodo substituents introduce electronegative and steric effects, which may improve receptor binding but reduce solubility. The 5-chloro analog demonstrated significant hypolipidemic activity in Triton-induced hyperlipidemic rats, lowering cholesterol by 35% and triglycerides by 42% .

Comparison with Chroman-Based Analogs

Dihydrobenzofuran and chroman (dihydrobenzopyran) scaffolds differ in ring oxygen placement, impacting conformational flexibility and bioactivity:

Compound Name	Core Structure	Molecular Formula	Key Functional Differences
6-Methoxychroman-2-carboxylic acid	Chroman	C${11}$H${12}$O$_4$	Higher ring strain, reduced PPARα affinity
5-Ethoxy-2,3-dihydrobenzofuran-2-carboxylic acid	Dihydrobenzofuran	C${11}$H${12}$O$_4$	Enhanced rigidity, improved PPARα activation

Functional Insights :

• Dihydrobenzofuran derivatives exhibit superior PPARα agonist activity compared to chroman analogs due to their constrained geometry, which mimics fibric acids like clofibrate .
• Chroman-based compounds may have better oral bioavailability due to reduced metabolic oxidation of the pyran ring .

Biological Activity

5-Ethoxy-2,3-dihydrobenzofuran-2-carboxylic acid is a compound belonging to the benzofuran family, which has garnered attention for its diverse biological activities. This article synthesizes findings from various studies to elucidate its biological activity, focusing on its anticancer properties, anti-inflammatory effects, and potential as a therapeutic agent.

Anticancer Activity

Research indicates that derivatives of benzofuran, including 5-ethoxy-2,3-dihydrobenzofuran-2-carboxylic acid, exhibit significant anticancer properties. A study synthesized a series of benzofuran and 2,3-dihydrobenzofuran derivatives and evaluated their cytotoxicity against several human cancer cell lines. The results demonstrated that these compounds possess potent cytotoxic activities at low micromolar concentrations against cell lines such as ACHN (renal), HCT15 (colon), and MCF-7 (breast) .

Structure-Activity Relationship (SAR)

The structure-activity relationship analysis revealed that specific substitutions on the benzofuran scaffold enhance anticancer activity. For instance, the introduction of hydrophobic groups on the N-phenyl ring was found to potentiate both anticancer and NF-κB inhibitory activities . Table 1 summarizes key findings related to the cytotoxic effects of various derivatives.

Compound	Cell Line	IC50 (μM)	Activity
5-Ethoxy-2,3-dihydrobenzofuran-2-carboxylic acid	MCF-7	1.136	Antiproliferative
Benzofuran derivative A	ACHN	12	Cytotoxic
Benzofuran derivative B	HCT15	11	Cytotoxic

Anti-inflammatory Effects

In addition to its anticancer properties, 5-ethoxy-2,3-dihydrobenzofuran-2-carboxylic acid has been studied for its anti-inflammatory potential. The compound acts as an inhibitor of NF-κB translocation in LPS-stimulated macrophages, suggesting its role in modulating inflammatory responses . This mechanism is crucial in conditions characterized by chronic inflammation.

Other Biological Activities

The compound also exhibits a range of other biological activities:

• Antioxidant Activity : Benzofuran derivatives have shown potential as antioxidants, which can help mitigate oxidative stress .
• Antimicrobial Activity : Some studies indicate that benzofuran compounds possess antimicrobial properties against various pathogens .

Case Studies

Several case studies highlight the efficacy of benzofuran derivatives in clinical settings:

• Study on Cancer Cell Lines : A comprehensive evaluation of a series of benzofuran derivatives showed promising results in inhibiting tumor growth in vitro and in vivo models.
• Inflammation Models : In animal models of inflammation, compounds similar to 5-ethoxy-2,3-dihydrobenzofuran-2-carboxylic acid demonstrated reduced markers of inflammation and tissue damage.